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Compound of Interest

Compound Name: AG1557

Cat. No.: B1665055 Get Quote

A thorough review of available information indicates that "AG1557" is not a chemical substance

but rather the product identifier for the "Augusta Power Plus Jersey 2.0," a piece of athletic

apparel.[1] This clarifies that the request for chemical disposal procedures for AG1557 stems

from a misunderstanding of its identity.

Consequently, the disposal of this product does not fall under hazardous waste regulations that

govern chemical substances in a laboratory setting.[2][3][4][5] Standard non-hazardous waste

disposal protocols are applicable.

Proper Disposal of AG1557 (Augusta Power Plus
Jersey 2.0)
As an item of clothing, the "Augusta Power Plus Jersey 2.0" can be disposed of through regular

municipal waste collection. For institutions or individuals looking for more environmentally

conscious options, textile recycling programs are the recommended route for disposal.

General Chemical Waste Disposal Principles
For researchers and laboratory professionals handling actual chemical waste, it is crucial to

adhere to established safety and regulatory procedures. While not applicable to AG1557, the

following principles serve as a general guide for the proper disposal of laboratory chemicals:

Identification and Labeling: All chemical waste must be clearly and accurately labeled with its

contents.[3][4] Abbreviations and trade names should be avoided.
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Segregation: Incompatible chemicals must be stored and disposed of separately to prevent

dangerous reactions.[3]

Containerization: Waste should be stored in appropriate, sealed, and leak-proof containers.

[3][4]

Institutional Procedures: All personnel must follow the specific waste disposal procedures

established by their institution's Environmental Health and Safety (EHS) office.[2][5] This

often involves submitting a waste pickup request.[2][4]

Empty Containers: The disposal of empty chemical containers should also follow specific

institutional guidelines, which may require triple-rinsing before disposal.[3][6]

The diagram below illustrates a generalized workflow for the proper disposal of chemical waste

in a laboratory setting.
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General Chemical Waste Disposal Workflow

Waste Collection & Identification

Temporary Storage

Disposal Request & Pickup

Start: Waste Generation

Identify Waste & Check for Incompatibilities

Label Waste Container with Full Chemical Names

Store in Designated Satellite Accumulation Area

Ensure Container is Sealed & in Secondary Containment

Submit Online Waste Pickup Request to EHS

Prepare Container for Scheduled Pickup

End: EHS Collects Waste for Final Disposal

Click to download full resolution via product page

Caption: General Chemical Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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